Cas no 75703-25-2 (2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime)

• Product Name: 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime
• CAS No: 75703-25-2
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD09031829
• CID: 539110
• PubChem ID: 13063198
• Update Time: 2025-06-10

2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime
• 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime
• 2,2,2-Trifluoro-1-(p-tolyl)ethanone oxime
• 2,2,2-TRICHLORO-3'-TRIFLUOROMETHYLACETANILIDE---WHITE CRYSTALLINE
• 2,2,2-trifluoro-1-(4-methylphenyl)-1-ethanone oxime
• 2,2,2-Trifluoro-4'-methylacetophenone Oxime
• 4-Methyl-a,a,a-trifluoroacetophenone Oxime
• p-Tolyl Trifluoromethyl Ketoxime
• (E)-2,2,2-Trifluoro-1-(p-tolyl)ethan-1-one oxime
• 2,2,2-TRIFLUORO-1-P-TOLYL-ETHANONEOXIME
• 75703-25-2
• (NE)-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethylidene]hydroxylamine
• 1788100-90-2
• HWQOIGLJELXUJT-MDWZMJQESA-N
• AKOS015965849
• MFCD09031829

• MDL： MFCD09031829
• Inchi： 1S/C9H8F3NO/c1-6-2-4-7(5-3-6)8(13-14)9(10,11)12/h2-5,14H,1H3/b13-8+
• InChI Key： HWQOIGLJELXUJT-MDWZMJQESA-N
• SMILES： FC(/C(/C1C=CC(C)=CC=1)=N/O)(F)F

Computed Properties

• Exact Mass: 203.05600
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59000
• LogP: 2.73560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime

Comprehensive Overview of 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime (CAS No. 75703-25-2)

2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime, with the CAS number 75703-25-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its trifluoromethyl and oxime functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in the development of novel bioactive molecules.

The trifluoromethyl group in 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime is a key structural feature that enhances the compound's stability and lipophilicity, making it a promising candidate for drug discovery. This aligns with the growing trend in medicinal chemistry to incorporate fluorinated moieties into lead compounds to improve their pharmacokinetic profiles. Additionally, the oxime functionality offers versatile reactivity, enabling the compound to participate in condensation, cyclization, and other transformations critical for constructing complex molecular architectures.

In recent years, the demand for fluorinated compounds like 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime has surged due to their applications in high-performance materials and crop protection agents. The compound's ability to act as an intermediate in the synthesis of advanced materials, such as liquid crystals and polymers, has positioned it as a valuable asset in material science. Furthermore, its potential role in developing eco-friendly pesticides resonates with the global push toward sustainable agriculture, a topic frequently searched by environmental scientists and agronomists.

From a synthetic perspective, CAS No. 75703-25-2 is often explored in the context of green chemistry and catalytic processes. Researchers are investigating efficient and environmentally benign methods to produce this compound, addressing concerns about waste reduction and energy efficiency. This focus on sustainability is a hot topic in academic and industrial circles, as evidenced by the increasing number of publications and patents related to fluorinated oxime derivatives.

The versatility of 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime also extends to its role in photophysical studies. Its unique electronic properties, influenced by the trifluoromethyl group, make it a subject of interest for designing fluorescent probes and optical materials. This application is particularly relevant in the context of advancing diagnostic tools and imaging technologies, areas that are highly searched by biomedical engineers and chemists.

In summary, 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone Oxime (CAS No. 75703-25-2) is a multifaceted compound with broad applicability across several high-impact fields. Its structural features, combined with the growing emphasis on sustainability and innovation, ensure its continued relevance in scientific research and industrial applications. As interest in fluorinated compounds and functionalized oximes grows, this compound is poised to remain a key player in the development of next-generation chemicals and materials.